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Compound of Interest

Compound Name: SKF-86002

Cat. No.: B1681801 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SKF-86002 is a potent, orally active, and cell-permeable inhibitor of p38 mitogen-activated

protein kinase (MAPK).[1][2][3] It functions as a cytokine-suppressive anti-inflammatory drug

(CSAID) by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 (IL-1)

and tumor necrosis factor-alpha (TNF-α) with an IC50 of 1 µM in lipopolysaccharide (LPS)-

stimulated human monocytes.[1][3] In addition to its primary target, SKF-86002 has also been

shown to inhibit cyclooxygenase and 5-lipoxygenase, enzymes involved in the metabolism of

arachidonic acid.[1][2] These characteristics make SKF-86002 a valuable tool for studying

inflammatory pathways and for potential therapeutic development.

This document provides detailed protocols for the preparation of SKF-86002 stock solutions for

use in various experimental settings.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of SKF-86002.
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Property Value Reference

Molecular Weight 297.35 g/mol [1]

Chemical Formula C₁₆H₁₂FN₃S [1]

CAS Number 72873-74-6 [1]

Appearance Off-white solid

Purity ≥95% (HPLC)

IC₅₀ (p38 MAPK) 0.5 - 1 µM [2][4]

IC₅₀ (LPS-induced IL-1 & TNF-

α)
1 µM [1][4]

Solubility and Storage

Proper storage and handling of SKF-86002 are crucial for maintaining its stability and activity.

Solvent Solubility Notes

DMSO
≥ 5 mg/mL; up to 60 mg/mL

(201.78 mM)

[1] Use fresh, moisture-free

DMSO as absorbed moisture

can reduce solubility.[1]

Ethanol 8 mg/mL [1]

Water Insoluble [1]

Storage Condition Duration Form

-20°C 3 years Powder

-80°C in solvent 1 year Aliquoted Stock Solution

-20°C in solvent 1 month Aliquoted Stock Solution

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-

use volumes.[1]
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Experimental Protocols
Materials

SKF-86002 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM SKF-86002 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SKF-86002 in DMSO, a

commonly used concentration for in vitro experiments.

Pre-weighing Preparation: Allow the SKF-86002 powder vial to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of SKF-86002 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.97 mg

of SKF-86002 (Molecular Weight = 297.35 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the SKF-
86002 powder. For 2.97 mg, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile

microcentrifuge tubes or cryovials. This prevents contamination and degradation from
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repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for short-term storage (up to 1 month).[1]

Dilution for Cell-Based Assays

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium. It is crucial to ensure that the final concentration of DMSO in the culture

medium is low (typically <0.5%) to avoid cytotoxicity.[5] A stepwise dilution is recommended to

prevent precipitation of the compound.
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Experimental Workflow for SKF-86002 Stock Solution Preparation
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Caption: Workflow for preparing SKF-86002 stock solution.
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p38 MAPK Signaling Pathway Inhibition by SKF-86002

p38 MAPK Signaling Pathway

Stress Stimuli
(e.g., LPS, UV)

MAPKKK
(e.g., TAK1, ASK1)

MKK3/6

p38 MAPK

Downstream Substrates
(e.g., MK2, ATF2)

Inflammatory Response
(IL-1, TNF-α production)

SKF-86002

Click to download full resolution via product page

Caption: SKF-86002 inhibits the p38 MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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